Cas no 2229164-45-6 (methyl 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoate)

• Product Name: methyl 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoate
• CAS No: 2229164-45-6
• MF: C₁₂H₁₆FNO₃
• MW: 241.25874710083
• CID: 6225050
• PubChem ID: 165670595
• Update Time: 2025-06-30

methyl 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoate
• methyl 3-[2-(dimethylamino)-5-fluorophenyl]-2-hydroxypropanoate
• EN300-1757483
• 2229164-45-6

• Inchi： 1S/C12H16FNO3/c1-14(2)10-5-4-9(13)6-8(10)7-11(15)12(16)17-3/h4-6,11,15H,7H2,1-3H3
• InChI Key： IROWZJDCVXTXEO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)OC)O)N(C)C

Computed Properties

• Exact Mass: 241.11142153g/mol
• Monoisotopic Mass: 241.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 3-2-(dimethylamino)-5-fluorophenyl-2-hydroxypropanoate

Comprehensive Overview of Methyl 3-(2-(Dimethylamino)-5-Fluorophenyl)-2-Hydroxypropanoate (CAS No. 2229164-45-6)

Methyl 3-(2-(dimethylamino)-5-fluorophenyl)-2-hydroxypropanoate (CAS No. 2229164-45-6) is a fluorinated organic compound with a unique structural framework, combining a dimethylamino group, a fluorophenyl moiety, and a hydroxypropanoate ester. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular formula, C₁₂H₁₆FNO₃, reflects a balanced hydrophobicity and polarity, making it suitable for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like methyl 3-(2-(dimethylamino)-5-fluorophenyl)-2-hydroxypropanoate has surged, driven by their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a chiral building block for synthesizing bioactive molecules. The presence of the fluorine atom and dimethylamino group contributes to its ability to modulate electronic and steric properties, which is critical in designing target-specific therapeutics. This aligns with the growing trend of precision medicine and structure-activity relationship (SAR) studies.

The compound’s ester functionality and hydroxy group offer reactive sites for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). Its compatibility with modern green chemistry protocols, such as catalytic hydrogenation and enzymatic resolution, also makes it an attractive candidate for sustainable synthesis. As the pharmaceutical industry shifts toward eco-friendly processes, methyl 3-(2-(dimethylamino)-5-fluorophenyl)-2-hydroxypropanoate stands out as a model for green intermediates.

From an analytical perspective, the compound’s UV-Vis absorption and NMR spectra provide distinct fingerprints for quality control. Advanced techniques like LC-MS and HPLC are routinely employed to ensure purity, especially given its potential use in API (Active Pharmaceutical Ingredient) development. The fluorophenyl ring also enhances its detectability in trace analysis, a feature leveraged in environmental monitoring and bioimaging applications.

Beyond pharmaceuticals, methyl 3-(2-(dimethylamino)-5-fluorophenyl)-2-hydroxypropanoate has shown promise in material science, particularly in designing fluorescent probes and polymeric coatings. Its photophysical properties can be tuned for sensors or optoelectronic devices, addressing the rising demand for smart materials. This versatility has sparked collaborations between chemists and engineers to explore its multidisciplinary applications.

In summary, methyl 3-(2-(dimethylamino)-5-fluorophenyl)-2-hydroxypropanoate (CAS No. 2229164-45-6) exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its structural features and adaptability position it as a key player in addressing contemporary challenges in drug development and functional materials. As research progresses, this compound is poised to unlock new frontiers in science and technology.